Cas no 109-46-6 (1,3-Dibutyl-2-thiourea)

• Product Name: 1,3-Dibutyl-2-thiourea
• CAS No: 109-46-6
• MF: C₉H₂₀N₂S
• MW: 188.333500862122
• MDL: MFCD00004926
• CID: 35555
• PubChem ID: 87566996
• Update Time: 2025-06-07

1,3-Dibutyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibutyl-2-thiourea
• N,N-Di-n-butylthiourea
• Dinbutylthiourea
• N,N?Di-n-butylthiourea
• N,N-Dibutylthiourea
• N,N'-Di-n-butylthiourea
• DBTU
• THIATE U
• pennzoneb
• usafek-2138
• Pennzone B 0685
• DIBUTYL THIOUREA
• 1,3-DIBUTYLTHIOUREA
• Pennzone B
• USAF ek-2138
• N,N'-DIBUTYLTHIOUREA
• Thiourea, N,N'-dibutyl-
• 1,3-Di-N-butyl-2-thiourea
• Urea, 1,3-dibutyl-2-thio-
• Urea, 1,3-di-N-butyl-2-thio-
• 1,3-di-n-Butylthiourea
• N,N'-di-Normal-butylthiourea
• KFFQABQEJATQAT-UHFFFAOYSA-N
• 3154M2Q6GD
• Thiourea,N'-dibutyl-
• Urea,3-dibutyl-2-thio-
• N,N'-Dibutylthiourea (1,3-Dibutyl-2-thiourea)
• WLN: SU
• WLN: SUYM4 & M4
• Urea,3-di-N-buty
• Urea,1,3-dibutyl-2-thio-
• NCGC00254888-01
• N,N'-Dibutylthiourea, 97%
• NSC-3735
• InChI=1/C9H20N2S/c1-3-5-7-10-9(12)11-8-6-4-2/h3-8H2,1-2H3,(H2,10,11,12
• SCHEMBL11844895
• 1,3-dibutyl-thiourea
• NSC3735
• s-dibutylthiourea
• MFCD00004926
• BRN 0507434
• Tox21_300986
• 109-46-6
• HMS562A21
• CHEBI:138415
• AI3-08621
• A802042
• NSC 3735
• Urea,3-di-N-butyl-2-thio-
• NSC-4148
• AB01334003-02
• SCHEMBL17219
• D0301
• sym-dibutylthiourea
• EINECS 203-674-6
• UNII-3154M2Q6GD
• NCGC00248245-02
• bis(butylamino)methane-1-thione
• CS-0076311
• DTXCID6022187
• NS00006610
• NSC4148
• AKOS003718653
• CHEMBL3183795
• NCGC00248245-01
• AS-19751
• Maybridge1_007237
• A934580
• FT-0629391
• Dibutylthiourea
• J-002288
• CAS-109-46-6
• DTXSID8042187
• 1.3-dibutyl-thiourea
• DI-N-BUTYL-2-THIOUREA, 1,3-
• Q19059365
• F0001-0195
• STK378358
• BBL002999

• MDL： MFCD00004926
• Inchi： 1S/C9H20N2S/c1-3-5-7-10-9(12)11-8-6-4-2/h3-8H2,1-2H3,(H2,10,11,12)
• InChI Key： KFFQABQEJATQAT-UHFFFAOYSA-N
• SMILES： S=C(NCCCC)NCCCC
• BRN： 0507434

Computed Properties

• Exact Mass: 188.13500
• Monoisotopic Mass: 188.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: White to light yellow crystalline powder.
• Density: 0.9893 (rough estimate)
• Melting Point: 64.0 to 68.0 deg-C
• Boiling Point: 128°C/14mmHg(lit.)
• Flash Point: 186ºC
• Refractive Index: 1.5500 (estimate)
• PH: 6 (0.2g/l, H2O, 20℃)
• Water Partition Coefficient: Slightly soluble
• PSA: 56.15000
• LogP: 2.83250
• FEMA: 2373
• Solubility: Insoluble in water, insoluble in ether, soluble in alcohol.

1,3-Dibutyl-2-thiourea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H317-H402
• Warning Statement： P261-P264-P270-P272-P273-P280-P301+P312+P330-P302+P352+P333+P313+P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37
• RTECS：YS8400000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

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